NSC 372685
Description
NSC 372685 is a compound cataloged in the National Cancer Institute (NCI) Developmental Therapeutics Program database, which screens chemical agents for antitumor activity. For example, compounds like PCI-2050 (a hydrophilic sapphyrin) and others (e.g., NSC 259969, NSC 342443) are noted for their roles in transcription or translation inhibition . This compound likely belongs to this broad class of bioactive molecules, though its exact mechanism and applications require further investigation.
Properties
CAS No. |
86455-99-4 |
|---|---|
Molecular Formula |
C14H11ClO3S |
Molecular Weight |
294.8 g/mol |
IUPAC Name |
2-(3-chlorophenyl)sulfanyl-5-methoxybenzoic acid |
InChI |
InChI=1S/C14H11ClO3S/c1-18-10-5-6-13(12(8-10)14(16)17)19-11-4-2-3-9(15)7-11/h2-8H,1H3,(H,16,17) |
InChI Key |
PYACVGUASHYTLP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)SC2=CC(=CC=C2)Cl)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of NSC 372685 typically involves the following steps:
Formation of the Thioether Bond: The reaction between 3-chlorothiophenol and 5-methoxybenzoic acid under basic conditions (e.g., using sodium hydroxide) to form the thioether bond.
Acidification: The reaction mixture is then acidified to precipitate the desired product.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
NSC 372685 can undergo various chemical reactions, including:
Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone.
Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.
Major Products
Oxidation: Sulfoxide or sulfone derivatives.
Substitution: Various substituted phenylthio derivatives.
Scientific Research Applications
NSC 372685 has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Potential use in studying enzyme interactions due to its structural features.
Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of NSC 372685 involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and molecular targets can vary depending on the specific application and context.
Comparison with Similar Compounds
Data Gaps and Research Needs
- Structural Elucidation: No evidence directly describes this compound’s chemical structure, necessitating access to NCI’s synthetic compound database or supplementary characterization data.
- In Vivo Efficacy : While in vitro GI50 values are predictive, pharmacokinetic and toxicity profiles for this compound are absent in the provided literature.
- Mechanistic Studies : Further assays (e.g., RNA/DNA binding, enzyme inhibition) are required to confirm hypothesized targets.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
